4-(3-(1H-tetrazol-1-yl)phenyl)-N-(pyridin-2-yl)thiazol-2-amine hydrochloride

• IUPAC Name: N-pyridin-2-yl-4-[3-(tetrazol-1-yl)phenyl]-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C15H11N7S.ClH/c1-2-7-16-14(6-1)19-15-18-13(9-23-15)11-4-3-5-12(8-11)22-10-17-20-21-22;/h1-10H,(H,16,18,19);1H
• InChI Key: IMSBVMZRFYGDQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC2=NC(=CS2)C3=CC(=CC=C3)N4C=NN=N4.Cl
• Molecular Formula: C15H12ClN7S
• Molecular Weight: 357.8 g/mol

Description

4-(3-(1H-tetrazol-1-yl)phenyl)-N-(pyridin-2-yl)thiazol-2-amine hydrochloride is a synthetic compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as TPT and is a member of the thiazole family of compounds. TPT has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Scientific Research Applications

Synthesis and Characterization

Compounds with structural similarities, such as substituted thiadiazoles, thiazoles, and pyridines, have been synthesized and characterized through various methods. These processes often involve non-covalent interactions, including hydrogen bonds and van der Waals interactions, which are critical for understanding the stability and reactivity of such compounds (Zhang et al., 2018). Synthesis techniques feature oxidative C–S bond formation strategies and metal-free approaches, highlighting the versatility and efficiency of these methods (Mariappan et al., 2016).

Anticancer Activities

Some structurally related compounds have been investigated for their anticancer activities. For instance, substituted 1,3,4-oxadiazoles and their derivatives have shown potential as antimicrobial, antifungal, and anticancer agents (Redda & Gangapuram, 2007). This indicates the potential of structurally similar compounds in therapeutic applications.

Molecular Interactions and Electronic Properties

The study of molecular interactions, such as dynamic tautomerism and divalent N(I) character, in related compounds provides insights into the electronic structure and reactivity. For instance, N-(Pyridin-2-yl)thiazol-2-amine showcases competitive isomeric structures and divalent N(I) character, which could influence the design of therapeutically relevant species (Bhatia et al., 2013).

Dyeing and Solvatochromic Behavior

Research on novel bisheteroaryl bisazo dyes, which may share structural features with the compound of interest, reveals their application in textiles and their solvatochromic properties. These studies could inform the development of materials with specific optical properties (Modi & Patel, 2013).